3-[(Furan-2-ylmethyl)sulfanyl]azetidine hydrochloride

• CAS: 1864072-43-4
• Molecular Formula: C8H12ClNOS
• Molecular Weight: 205.71 g/mol
• SMILES: C1C(CN1)SCC2=CC=CO2.Cl
• InChI: InChI=1S/C8H11NOS.ClH/c1-2-7(10-3-1)6-11-8-4-9-5-8;/h1-3,8-9H,4-6H2;1H
• InChIKey: BQWYNGSBMXRELX-UHFFFAOYSA-N

3-[(Furan-2-ylmethyl)sulfanyl]azetidine hydrochloride: Thioether Building Block for Medicinal Chemistry

3-[(Furan-2-ylmethyl)sulfanyl]azetidine hydrochloride (CAS 1864072-43-4) is a heterocyclic building block comprising a strained azetidine ring linked to a furan moiety via a thioether (sulfanyl) bridge. With a molecular formula of C₈H₁₂ClNOS and a molecular weight of 205.71 g/mol, this compound is supplied as the hydrochloride salt, which enhances its aqueous solubility and facilitates handling . The compound serves as a versatile intermediate in medicinal chemistry, particularly in fragment-based drug discovery (FBDD) and the synthesis of bioactive molecules, owing to the distinct physicochemical profile conferred by the thioether linkage compared to its sulfonyl and methylene analogs .

Workflow Supports fragment-based drug discovery (FBDD) and SAR studies in medicinal chemistry.

Selection Context Thioether linker may provide distinct lipophilicity and HBA profile versus sulfonyl/methylene analogs.

Use Context Hydrochloride salt form facilitates handling; building block for further derivatization.

3-[(Furan-2-ylmethyl)sulfanyl]azetidine hydrochloride vs. Generic Analogs: Key Differences

Simple replacement of 3-[(Furan-2-ylmethyl)sulfanyl]azetidine hydrochloride with a generic azetidine analog—such as a methylene or sulfonyl variant—is not scientifically valid due to the profound impact of the linker group on key physicochemical properties. As demonstrated in the evidence below, the thioether linker yields a predicted LogP of 1.91 , which is over 30-fold more lipophilic than the analogous sulfonyl (LogP 0.588) and nearly 160-fold more lipophilic than the methylene-linked analog (LogP -0.292) . Such dramatic differences in lipophilicity directly influence membrane permeability, protein binding, and metabolic stability, meaning each compound will exhibit a distinct pharmacological and pharmacokinetic profile. Substitution without accounting for these differences can lead to failed biological assays or erroneous structure-activity relationship (SAR) conclusions.

Linker Chemistry Divergence

Thioether, sulfone, and methylene linkers confer substantial lipophilicity shifts that may alter permeability and ADME behavior.

Hydrogen Bond Acceptor Count

Fewer HBA in the thioether compared to the sulfonyl analog may affect passive permeability and CNS penetration, risking misleading SAR if not accounted for.

Purity and Salt Form Variability

Different purity grades and salt forms across analogs can impact reproducibility and downstream synthetic efficiency; direct substitution may introduce impurity-related artifacts.

3-[(Furan-2-ylmethyl)sulfanyl]azetidine hydrochloride: Quantified Advantages vs. Analogs

Superior Lipophilicity over Sulfonyl Analog

The target compound exhibits a predicted LogP of 1.9064 , making it significantly more lipophilic than its closest analogs. This translates to an approximately 30-fold increase in lipophilicity compared to the sulfonyl analog (LogP 0.588) and a roughly 160-fold increase compared to the methylene analog (LogP -0.292) . In drug discovery, higher lipophilicity within an optimal range (LogP 1–3) is often correlated with improved passive membrane permeability, a critical factor for oral bioavailability and cellular target engagement.

Lipophilicity (LogP)

Data to verify

Target: 1.91; Sulfonyl: 0.59; Methylene: -0.29

ΔLogP vs. sulfonyl +1.32 (~30×); vs. methylene +2.20 (~160×)

Supports lipophilicity-driven permeability screening

Predicted LogP; confirm experimentally

Evidence Dimension	Predicted octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 1.9064
Comparator Or Baseline	Sulfonyl analog (CAS 1864051-74-0): LogP = 0.588; Methylene analog (CAS 2044872-49-1): LogP = -0.292
Quantified Difference	ΔLogP = +1.3184 vs. sulfonyl analog (~30-fold more lipophilic); ΔLogP = +2.1984 vs. methylene analog (~160-fold more lipophilic)
Conditions	Predicted LogP values from vendor-supplied computational data using consistent algorithmic methods.

Why This Matters

Procurement decisions for medicinal chemistry programs must prioritize building blocks with optimal lipophilicity to enhance the likelihood of achieving favorable ADME profiles; this compound offers a strategic advantage for targets requiring higher membrane permeability.

Lower Hydrogen Bond Acceptors vs. Sulfonyl Analog

The target compound possesses 3 hydrogen bond acceptors (HBA) , one fewer than the sulfonyl analog which has 4 HBA . According to Lipinski's Rule of Five and related drug-likeness guidelines, a lower HBA count is generally associated with improved passive permeability and oral absorption. This reduced hydrogen bonding capacity is a direct consequence of the thioether versus sulfone oxidation state at the linker atom, providing a quantifiable advantage for programs targeting intracellular or CNS-penetrant candidates.

HBA Count

Data to verify

3 (Target) vs. 4 (Sulfonyl)

Δ = −1 (25% fewer)

May improve CNS and intracellular permeability

Based on molecular structure

Evidence Dimension	Hydrogen bond acceptor (HBA) count
Target Compound Data	3 HBA
Comparator Or Baseline	Sulfonyl analog (CAS 1864051-74-0): 4 HBA
Quantified Difference	ΔHBA = -1 (25% fewer hydrogen bond acceptors)
Conditions	Count of HBA based on molecular structure; N and O atoms serving as hydrogen bond acceptors.

Why This Matters

When procuring building blocks for CNS or intracellular targets, a lower HBA count can be a decisive factor for success, making this compound a more drug-like starting point than its sulfonyl counterpart.

Higher Purity vs. Methylene Analog

The hydrochloride salt of 3-[(furan-2-ylmethyl)sulfanyl]azetidine is commercially available with a minimum purity specification of 98% (LC/GC) . This compares favorably to the free base form of the methylene analog, which is supplied at 95% purity . Higher initial purity reduces the burden of in-house purification, minimizes the risk of side reactions from impurities during subsequent synthetic steps, and improves inter-batch reproducibility—a critical factor for SAR studies and scale-up campaigns.

Purity Comparison

Data to verify

Target 98% vs. Methylene 95%

Δ +3 pp (impurity burden ~60% lower)

May reduce in-house purification needs

Vendor-specified minimum purity

Evidence Dimension	Minimum specified purity (commercial grade)
Target Compound Data	98% (HPLC/GC)
Comparator Or Baseline	Methylene analog free base (CAS 937616-43-8): 95% (HPLC/GC)
Quantified Difference	ΔPurity = +3 percentage points (impurity burden reduced by ~60% relative to 95% purity)
Conditions	Vendor-specified minimum purity as determined by HPLC or GC; actual batch purity may be higher.

Why This Matters

Procurement of higher-purity starting materials directly reduces downstream processing costs and improves the reliability of biological assay data, making this compound a more efficient choice for lead optimization workflows.

Efficient Iron-Catalyzed Thioether Synthesis

3-Aryl-3-sulfanyl azetidines, the structural class to which the target compound belongs, can be synthesized directly from azetidine-3-ols in excellent yield (up to 99% for certain substrates) using a mild iron-catalyzed thiol alkylation [1]. This catalytic method proceeds via an azetidine carbocation intermediate and tolerates a broad range of thiols and electron-donating aromatics, such as the furan moiety [1]. While specific yield data for the furan-2-ylmethyl variant is not reported, the methodology's demonstrated efficiency for structurally analogous substrates provides a scalable synthetic route that is not available for the sulfonyl analog, which requires a subsequent oxidation step.

Synthetic Route

Class-level

Fe-catalyzed thiol alkylation

Up to 99% yield for analogous substrates

Supports scale-up synthesis workflows

Yield for target not reported

Evidence Dimension	Demonstrated synthetic yield for structurally analogous 3-aryl-3-sulfanyl azetidines
Target Compound Data	Not directly reported; class-level yield up to 99% for analogous substrates [1]
Comparator Or Baseline	Sulfonyl analog requires additional oxidation step; overall yield expected to be lower for a two-step sequence
Quantified Difference	Potential for >90% yield in a single catalytic step vs. multi-step synthesis for sulfones
Conditions	Fe(acac)₃ catalyst (5 mol%), N-Cbz azetidinol, thiol, DCE, 80 °C [1].

Why This Matters

Access to an efficient, catalytic synthetic route reduces procurement costs and lead times for larger quantities, making this compound a more attractive choice for scale-up and medicinal chemistry campaigns requiring multi-gram quantities.

• [1] Dubois, M. A. J.; Lazaridou, A.; Choi, C.; et al. Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. J. Org. Chem. 2019, 84, 7788–7799. View Source

3-[(Furan-2-ylmethyl)sulfanyl]azetidine hydrochloride: Application Scenarios

Fragment-Based Drug Discovery for Intracellular and CNS Targets

With a LogP of 1.91 and only 3 hydrogen bond acceptors, this compound is ideally suited as a fragment hit in FBDD campaigns targeting intracellular enzymes or CNS receptors where enhanced passive permeability is required . Its lipophilicity falls within the optimal range for blood-brain barrier penetration, and the thioether linker provides a synthetic handle for fragment elaboration via oxidation to sulfoxide or sulfone, enabling systematic exploration of linker SAR .

Lead Optimization for GPCR and Ion Channel Modulators

The combination of the strained azetidine ring—a known motif in GPCR and ion channel modulators—with a lipophilic furan-thioether substituent makes this compound an excellent starting point for lead optimization programs in these target classes . The higher lipophilicity compared to sulfonyl and methylene analogs can be leveraged to fine-tune target engagement and pharmacokinetic properties without introducing excessive molecular weight .

Parallel Synthesis and Library Production

The commercial availability of the target compound at 98% purity, combined with the efficient iron-catalyzed synthetic route for 3-sulfanyl azetidines (reported yields up to 99% for analogous substrates), supports its use in parallel synthesis libraries [1]. The high initial purity minimizes the need for post-synthesis purification, increasing library throughput and reducing costs per compound.

Prodrug Design via Thioether Metabolism

The thioether moiety is known to undergo metabolic oxidation to the corresponding sulfoxide and sulfone [1]. Researchers can exploit this property to design prodrugs where the thioether form provides favorable permeability and distribution, followed by metabolic conversion to a more polar, active metabolite at the target site [1]. This strategy is not accessible with the metabolically stable methylene analog.

Application

Selection Property

Validation Focus

Fragment-based discovery for intracellular/CNS targets

Thioether-linked azetidine with moderate lipophilicity

Permeability and BBB penetration assays

GPCR/ion channel lead optimization

Strained azetidine and thioether furan substituent

Target engagement and PK profiling

Parallel synthesis libraries

Specified purity and efficient catalytic synthesis

Library throughput and cost-per-compound

Prodrug design via metabolic oxidation

Thioether to sulfoxide/sulfone conversion

Metabolic stability and permeability switch

• [1] Dubois, M. A. J.; Lazaridou, A.; Choi, C.; et al. Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. J. Org. Chem. 2019, 84, 7788–7799. View Source